Cas no 1039964-65-2 (Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate)

• Product Name: Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate
• CAS No: 1039964-65-2
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• MDL: MFCD12560018
• CID: 4569183
• Update Time: 2025-11-06

Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[(2-aminophenyl)carbonyl]piperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 1-(2-aminobenzoyl)-, ethyl ester
• Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate

• MDL： MFCD12560018
• Inchi： 1S/C15H20N2O3/c1-2-20-15(19)11-6-5-9-17(10-11)14(18)12-7-3-4-8-13(12)16/h3-4,7-8,11H,2,5-6,9-10,16H2,1H3
• InChI Key： BANVRYYYJWXBAG-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC=C2N)CCCC(C(OCC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate

Comprehensive Overview of Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate (CAS No. 1039964-65-2)

Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate (CAS No. 1039964-65-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both aminophenyl and carboxylate functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate due to its potential role as a building block for central nervous system (CNS) therapeutics. The compound's ability to interact with biological targets, such as receptors or enzymes, has made it a subject of studies focusing on neurodegenerative diseases and mood disorders. Its CAS No. 1039964-65-2 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

The synthesis of Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate involves multi-step organic reactions, including amidation and esterification, which are critical for achieving high purity and yield. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize its molecular structure, ensuring compliance with industry standards. Given the rise of green chemistry trends, researchers are also exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption.

From an industrial perspective, CAS No. 1039964-65-2 is often procured by pharmaceutical companies and research institutions for high-throughput screening and medicinal chemistry projects. Its compatibility with automated synthesis platforms has further boosted its adoption in drug development pipelines. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing logistical challenges in global supply chains.

Beyond pharmaceuticals, Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate has potential applications in agrochemicals and material science. For instance, its derivatives could be used to develop novel polymer additives or catalysts for industrial processes. The compound's amino and ester functionalities allow for further chemical modifications, enabling tailored properties for specific applications. This adaptability aligns with the growing demand for customizable chemical intermediates in diverse sectors.

In conclusion, Ethyl 1-(2-Aminophenyl)carbonylpiperidine-3-carboxylate (CAS No. 1039964-65-2) represents a promising compound with multifaceted applications. Its significance in drug discovery, material innovation, and sustainable chemistry underscores its value in modern research and industry. As scientific advancements continue, this compound is likely to play an even greater role in addressing global challenges related to health and technology.